(3S,4R)-4-(3-fluorophenyl)pyrrolidine-3-carboxylic acid

• IUPAC Name: (3S,4R)-4-(3-fluorophenyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C11H12FNO2/c12-8-3-1-2-7(4-8)9-5-13-6-10(9)11(14)15/h1-4,9-10,13H,5-6H2,(H,14,15)/t9-,10+/m0/s1
• InChI Key: NKGQZNWWPOLORG-VHSXEESVSA-N
• Canonical SMILES: C1C(C(CN1)C(=O)O)C2=CC(=CC=C2)F
• Isomeric SMILES: C1[C@H]([C@@H](CN1)C(=O)O)C2=CC(=CC=C2)F
• Molecular Formula: C11H12FNO2
• DSSTOX Substance ID: DTXSID60376076
• Molecular Weight: 209.22 g/mol
• CAS RN: 1049975-95-2

Description

(3S,4R)-4-(3-fluorophenyl)pyrrolidine-3-carboxylic acid, commonly known as 3-F-PPCA, is a synthetic organic compound that has a wide variety of applications in the scientific community. It is an important intermediate in the synthesis of various heterocyclic compounds, which are used in the pharmaceutical industry. It is also used as a reagent in organic synthesis, as a starting material for the synthesis of other compounds, and as an additive in the production of polymers and plastics. In addition, 3-F-PPCA has been studied for its potential therapeutic applications, including its use as an anti-inflammatory, anti-cancer, and anti-oxidant agent.

Scientific Research Applications

Influenza Neuraminidase Inhibitor

(3S,4R)-4-(3-fluorophenyl)pyrrolidine-3-carboxylic acid has shown significant applications in medicinal chemistry, particularly in the design and synthesis of influenza neuraminidase inhibitors. A study conducted by Wang et al. (2001) detailed the discovery of a potent inhibitor of influenza neuraminidase, highlighting the efficiency of syntheses involving core structures that are closely related to this compound. The inhibitor showcased potent inhibition against influenza neuraminidase, with the interaction of the carboxylic group and the hydrophobic pocket of the enzyme active site being critical for its activity (Wang et al., 2001).

Structural Analysis in Beta-Foldamers

The compound's structural significance was also highlighted in a study by Menegazzo et al. (2006), where it was used as a starting point for synthesizing a beta-foldamer containing pyrrolidin-2-one rings. This study emphasized the compound's relevance in structural analysis and conformational studies, which are crucial in the field of organic chemistry and molecular design (Menegazzo et al., 2006).

Absolute Configuration Determination

The absolute configuration of similar compounds, such as (-)-(3S,4R)-3-methyl-4-phenyl-4-piperidinecarboxylic acid hydrobromide, was studied by Peeters et al. (1994). The study, involving X-ray diffraction, provided insights into the geometric and absolute configurations of the compound, highlighting its importance in understanding the structural aspects of related molecules (Peeters et al., 1994).